1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]methanone
• InChI: InChI=1S/C16H17N5O3/c1-9-4-14(21-16(19-9)17-8-18-21)24-12-6-20(7-12)15(22)13-5-10(2)23-11(13)3/h4-5,8,12H,6-7H2,1-3H3
• InChI Key: CNXFTTLQDNCWPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CC(C2)OC3=CC(=NC4=NC=NN34)C
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine is a useful research compound. Its molecular formula is C16H17N5O3 and its molecular weight is 327.344. The purity is usually 95%.
The exact mass of the compound 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Pyrimidine Derivatives : Abdel‐Aziz et al. (2008) describe the synthesis of various pyrimidine derivatives, including pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine, through reactions involving similar compounds. These compounds showed moderate effects against some bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

• Preparation of Azolopyrimidines : Farghaly (2008) reported the synthesis of azolopyrimidines, a group of compounds with structural similarities, demonstrating their potential as antimicrobial agents (Farghaly, 2008).

• Synthesis of Steroidal Triazolo[1,5-a]pyrimidines : Arenas-González et al. (2016) synthesized steroidal [1,2,4]triazolo[1,5-a]pyrimidines, exploring their antiproliferative activity against human cancer cells (Arenas-González et al., 2016).

Applications in Biochemistry and Pharmacology

• Antimicrobial Activities : Several studies, such as those by Abdel‐Aziz et al. (2008) and Farghaly (2008), demonstrate the potential antimicrobial activities of compounds similar to 1-(2,5-Dimethylfuran-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine. This suggests its potential application in the development of new antimicrobial agents (Abdel‐Aziz et al., 2008); (Farghaly, 2008).

• Antiproliferative Activity in Cancer Research : The study by Arenas-González et al. (2016) on steroidal [1,2,4]triazolo[1,5-a]pyrimidines, structurally related to the compound , revealed significant antiproliferative activity. This highlights the potential of these compounds in cancer research and therapy (Arenas-González et al., 2016).